Cas no 2679831-37-7 (tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate
• CAS No: 2679831-37-7
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5652211
• PubChem ID: 145710263
• Update Time: 2025-08-02

tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28282318
• tert-Butyl (S)-(1-(2-nitrophenyl)ethyl)carbamate
• (S)-tert-Butyl (1-(2-nitrophenyl)ethyl)carbamate
• tert-butyl N-[(1S)-1-(2-nitrophenyl)ethyl]carbamate
• 2679831-37-7
• tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate

• Inchi： 1S/C13H18N2O4/c1-9(14-12(16)19-13(2,3)4)10-7-5-6-8-11(10)15(17)18/h5-9H,1-4H3,(H,14,16)/t9-/m0/s1
• InChI Key： FWSARODNIFWDLV-VIFPVBQESA-N
• SMILES： O(C(N[C@@H](C)C1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate

tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate: A Comprehensive Overview

The compound with CAS No. 2679831-37-7, commonly referred to as tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. The tert-butyl group, a bulky alkyl substituent, plays a crucial role in modulating the physical and chemical properties of the molecule, while the 2-nitrophenyl moiety introduces electronic and steric effects that influence its reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate in the context of enzyme inhibition and drug design. Researchers have explored its ability to inhibit specific enzymes, such as serine proteases, which are implicated in various pathological conditions. The stereochemistry of the molecule, particularly the (1S) configuration at the chiral center, has been shown to significantly impact its binding affinity and selectivity towards target enzymes. This makes it a promising candidate for the development of novel therapeutic agents.

The synthesis of tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate involves a multi-step process that combines principles of stereochemistry and organic synthesis. Key steps include the preparation of intermediates with precise stereocontrol, followed by coupling reactions to introduce the tert-butyl and 2-nitrophenyl groups. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of the compound.

In terms of applications, tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate has been utilized as a building block in medicinal chemistry. Its ability to act as an irreversible inhibitor of certain enzymes makes it valuable for studying enzyme mechanisms and designing drugs with enhanced efficacy. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, showcasing its versatility in organic synthesis.

Recent advancements in computational chemistry have further elucidated the molecular interactions of tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate. Molecular docking studies have revealed key interactions between the compound and its target proteins, providing insights into its binding mode and potential for optimization. These findings underscore the importance of understanding the relationship between molecular structure and biological activity in drug discovery.

Moreover, the environmental impact of tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate has been a topic of interest. Studies on its biodegradation pathways and toxicity profiles are essential for assessing its safety and sustainability in industrial applications. Preliminary data suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is required to fully understand its environmental fate.

In conclusion, tert-butyl N-(1S)-1-(2-nitrophenyl)ethylcarbamate stands out as a versatile and intriguing molecule with diverse applications in chemistry and pharmacology. Its unique structural features, combined with recent research advancements, position it as a valuable tool for advancing drug discovery and chemical synthesis. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to both academic research and industrial innovation.